Cas no 62718-36-9 (Piperidine, 1-[[(3-chlorophenyl)imino]phenylmethyl]-)

Piperidine, 1-[[(3-chlorophenyl)imino]phenylmethyl]- structure
62718-36-9 structure
Product Name:Piperidine, 1-[[(3-chlorophenyl)imino]phenylmethyl]-
CAS No:62718-36-9
MF:C18H19ClN2
MW:298.809863328934
CID:434241
PubChem ID:13382364
Update Time:2025-04-19

Piperidine, 1-[[(3-chlorophenyl)imino]phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[[(3-chlorophenyl)imino]phenylmethyl]-
    • N-(3-chlorophenyl)-1-phenyl-1-piperidin-1-ylmethanimine
    • (E)-N-(3-Chlorophenyl)-1-phenyl-1-(piperidin-1-yl)methanimine
    • 62718-36-9
    • DTXSID10538905
    • Inchi: 1S/C18H19ClN2/c19-16-10-7-11-17(14-16)20-18(15-8-3-1-4-9-15)21-12-5-2-6-13-21/h1,3-4,7-11,14H,2,5-6,12-13H2/b20-18+
    • InChI Key: SDKOPBXAIGTISJ-CZIZESTLSA-N
    • SMILES: ClC1=CC=CC(=C1)/N=C(\C1C=CC=CC=1)/N1CCCCC1

Computed Properties

  • Exact Mass: 298.12387
  • Monoisotopic Mass: 298.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 15.6Ų

Experimental Properties

  • PSA: 15.6
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